Cas no 115876-74-9 (Benzenesulfonyl chloride, 4-bromo-2,3,5,6-tetramethyl-)

• Product Name: Benzenesulfonyl chloride, 4-bromo-2,3,5,6-tetramethyl-
• CAS No: 115876-74-9
• MF: C₁₀H₁₂BrClO₂S
• MW: 311.623080253601
• CID: 3644954
• PubChem ID: 13950732
• Update Time: 2025-04-22

Benzenesulfonyl chloride, 4-bromo-2,3,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-bromo-2,3,5,6-tetramethyl-
• 115876-74-9
• AKOS000132605
• DTXSID501225719
• 4-BROMO-2,3,5,6-TETRAMETHYLBENZENESULFONYL CHLORIDE
• SCHEMBL24812537

• Inchi： 1S/C10H12BrClO2S/c1-5-7(3)10(15(12,13)14)8(4)6(2)9(5)11/h1-4H3
• InChI Key： XBXOGPYMSRFYCK-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C)C(=C(C)C=1C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 309.94299Da
• Monoisotopic Mass: 309.94299Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.5Ų